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Compound of Interest

Compound Name: tert-Butyl 6-chloronicotinate

Cat. No.: B169621 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the molecular structure, properties, and

synthesis of tert-Butyl 6-chloronicotinate, a key intermediate in the development of various

pharmaceutical compounds.

Core Molecular Data
tert-Butyl 6-chloronicotinate is a derivative of nicotinic acid, featuring a chlorine atom at the

6-position of the pyridine ring and a tert-butyl ester at the 3-position. This substitution pattern

makes it a valuable building block in medicinal chemistry.

Molecular Structure and Properties
The fundamental properties of tert-Butyl 6-chloronicotinate are summarized in the table

below, providing a quick reference for researchers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b169621?utm_src=pdf-interest
https://www.benchchem.com/product/b169621?utm_src=pdf-body
https://www.benchchem.com/product/b169621?utm_src=pdf-body
https://www.benchchem.com/product/b169621?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169621?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₁₀H₁₂ClNO₂

Molecular Weight 213.66 g/mol

CAS Number 115309-57-4

Appearance Solid

Melting Point 53-54 °C[1]

Boiling Point 270.7 ± 20.0 °C at 760 mmHg[1]

SMILES CC(C)(C)OC(=O)c1ccc(Cl)nc1

InChI Key OFRLMTIBUAXBGV-UHFFFAOYSA-N[1]

Synthesis of tert-Butyl 6-chloronicotinate
The synthesis of tert-Butyl 6-chloronicotinate is a critical process for its application in further

drug development. A common and effective method involves the esterification of 6-

chloronicotinic acid.

Experimental Protocol: Esterification of 6-
Chloronicotinic Acid
This protocol details a representative method for the synthesis of tert-Butyl 6-
chloronicotinate.

Materials:

6-Chloronicotinic acid

Di-tert-butyl dicarbonate (Boc₂O)

4-Dimethylaminopyridine (DMAP)

Tert-butanol

Anhydrous dichloromethane (DCM)
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Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Solvents for chromatography (e.g., ethyl acetate, hexanes)

Procedure:

Reaction Setup: To a solution of 6-chloronicotinic acid (1 equivalent) in anhydrous

dichloromethane, add 4-dimethylaminopyridine (0.1 equivalents) and tert-butanol (1.5

equivalents).

Addition of Boc Anhydride: Slowly add a solution of di-tert-butyl dicarbonate (1.2 equivalents)

in anhydrous dichloromethane to the reaction mixture at room temperature with stirring.

Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC)

until the starting material is consumed.

Work-up: Upon completion, the reaction mixture is diluted with dichloromethane and washed

sequentially with saturated aqueous sodium bicarbonate solution and brine.

Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,

filtered, and the solvent is removed under reduced pressure to yield the crude product.

Purification: The crude tert-Butyl 6-chloronicotinate is purified by silica gel column

chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes)

to afford the pure product.

Synthetic Pathway Visualization
The following diagram illustrates the key transformation in the synthesis of tert-Butyl 6-
chloronicotinate from 6-chloronicotinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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